Cas no 259793-88-9 (6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide)

• Product Name: 6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide
• CAS No: 259793-88-9
• MF: C₅H₄BrN₃O₂
• MW: 218.008159637451
• MDL: MFCD20528005
• CID: 823158
• PubChem ID: 9794418
• Update Time: 2025-05-25

6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-hydroxypyrazine-2-carboxamide
• 5-bromo-2-oxo-1H-pyrazine-3-carboxamide
• AG-L-60190
• AK-76974
• ANW-66279
• CTK4F6874
• KB-69579
• QC-1906
• RW3037
• 6-Bromo-3,4-dihydro-3-oxopyrazinecarboxamide
• 2-Pyrazinecarboxamide, 6-bromo-3,4-dihydro-3-oxo-
• KZBREXQQUFIWKD-UHFFFAOYSA-N
• 6-Bromo-3-hydroxy-2-carboxamide
• FCH1418533
• 6-bromo-3-hydroxy-2-pyrazinecarboxamide
• 3-hydroxy-6-bromopyrazine-2-carboxamide
• AX8223460
• AB0032410
• ST24045171
• X5713
• favipiravir Impurity 4
• 6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide
• 6-Bromo-3-hydroxy-pyrazine-2-carboxylic acid amide
• CS-M1515
• CHEMBL4164322
• 6-Bromo-3-hydroxypyrazine-2-carboxamide(KSM precursor)
• DB-369120
• BCP32172
• DTXSID30430790
• MFCD20528005
• EN300-4314047
• SY102916
• SCHEMBL1337909
• Br-T-705; 6-Bromo-3,4-dihydro-3-oxo-2-pyrazinecarboxamide;
• AKOS016004601
• 259793-88-9
• DS-16928

• MDL： MFCD20528005
• Inchi： 1S/C5H4BrN3O2/c6-2-1-8-5(11)3(9-2)4(7)10/h1H,(H2,7,10)(H,8,11)
• InChI Key： KZBREXQQUFIWKD-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(C(N)=O)=N1)=O

Computed Properties

• Exact Mass: 216.94869g/mol
• Monoisotopic Mass: 216.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6
• XLogP3: 0

Experimental Properties

• Density: 2.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.2 g/l) (25 º C),

6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide

Comprehensive Overview of 6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide (CAS No. 259793-88-9)

6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide (CAS No. 259793-88-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazine core and bromine substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carboxamide group and a 3-oxo-3,4-dihydropyrazine backbone, makes it a versatile building block for drug discovery and development.

In recent years, the demand for 6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide has surged due to its potential applications in targeting enzyme inhibitors and kinase modulators. Researchers are particularly interested in its role in designing anticancer agents and anti-inflammatory drugs, aligning with the growing focus on precision medicine. The compound's bromine atom enhances its reactivity, enabling selective modifications for tailored therapeutic effects.

The synthesis of 6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide involves multi-step organic reactions, often starting from commercially available pyrazine derivatives. Key steps include bromination and oxidation, followed by carboxamide formation. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure compliance with stringent pharmaceutical standards, a topic frequently searched by professionals in the field.

One of the most discussed aspects of 259793-88-9 is its potential in drug repurposing, a trending topic in biomedical research. Its scaffold has been explored for activity against rare diseases and neurodegenerative disorders, addressing unmet medical needs. Online forums and scientific databases often highlight queries about its mechanism of action and toxicity profile, reflecting user interest in safety and efficacy.

From an industrial perspective, 6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide is valued for its scalability and compatibility with green chemistry principles. Manufacturers emphasize sustainable synthesis routes to reduce environmental impact, resonating with global ESG (Environmental, Social, and Governance) trends. This aligns with frequent searches on eco-friendly chemical production and cost-effective methodologies.

In summary, 6-bromo-3-oxo-3,4-dihydropyrazine-2-carboxamide (CAS No. 259793-88-9) represents a pivotal compound in modern medicinal chemistry. Its multifaceted applications, coupled with ongoing research into its biological targets, ensure its relevance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound remains a subject of high interest in drug development and therapeutic innovation.